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Abstract: This document provides an in-depth overview of the primary sources for the mineral
whitlockite, a calcium phosphate of significant interest in geology, planetary science, and
biomedicine. It details the key terrestrial, extraterrestrial, and biological occurrences of the
mineral. This guide also presents its fundamental physicochemical properties, outlines the
standard experimental protocols for its characterization, and visualizes the analytical workflow
and formation pathways.

Primary Sources and Occurrences

Whitlockite is a relatively rare phosphate mineral with the general formula Cas(Mg,Fe)
(PO4)s(PO30H).[1][2] Its occurrences can be broadly categorized into three principal
environments: terrestrial geological formations, extraterrestrial materials, and biological
systems.

Terrestrial Geological Sources

The primary terrestrial sources of well-crystallized whitlockite specimens are typically late-
stage hydrothermal formations in complex granite pegmatites.[3][4]

o Type Locality: Palermo No. 1 Mine, USA: The mineral was first described in 1941 from
specimens found at the Palermo No. 1 Mine in North Groton, New Hampshire, USA.[2][5][6]
This location is renowned for producing coarse granular masses and distinct, well-formed
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rhombohedral crystals.[2][5] The whitlockite here is associated with minerals such as
quartz, apatite, siderite, and ludlamite.[3][7]

o Other Notable Pegmatite Occurrences:

o South Dakota, USA: The Tip Top Mine and Bull Moose Mine near Custer are significant
sources.[1][2][3]

o Maine, USA: Found in the Bell Pit and Dunton Quarry in Newry, Oxford County.[3]

o Yukon, Canada: Specimens have been identified at Rapid Springs.[2] The now-discredited
variety "bobdownsite" was also from this region.[5]

e Guano-Derived Deposits: Whitlockite can also form in phosphate rock deposits and caves
through the leaching of guano.[1][3] A notable example is Enderbury Island (Kiribati) in the
Pacific Ocean, where whitlockite is a principal phosphate mineral derived from seabird
guano.[8]

Extraterrestrial Sources (Merrillite)

Whitlockite is a common phosphate mineral in extraterrestrial samples, although it is now
identified as merrillite, the anhydrous (hydrogen-lacking) analogue of whitlockite.[1][5][9] The
terms were often used interchangeably in older literature.[9] Its study provides critical insights
into the petrogenesis of these bodies.[1] Occurrences include:

o Meteorites: Found in chondrite meteorites, such as the Dayton and Bondoc meteorites.[1][3]
[10][11]

e Lunar and Martian Samples: Identified in rocks retrieved from the Moon and in Martian
meteorites.[1]

Biological Sources

Whitlockite is a significant biomineral, particularly in pathological calcifications. This is a critical
area of interest for biomedical and drug development professionals.[1]

o Pathological Calcifications: Magnesium-rich whitlockite is omnipresent in various
pathological soft tissue mineralizations, including tuberculous lesions, urinary calculi (kidney
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stones), and prostatic deposits.[1][12]

o Dental and Oral Tissues: It is a primary inorganic component of subgingival dental calculus

(tartar) and salivary stones.[1]

o Bone Tissue: While some research has suggested whitlockite is the second most abundant
mineral in bone, a comprehensive review indicates it is not a significant constituent of the
normal extracellular matrix of mammalian bone, which is primarily a poorly crystalline
carbonated apatite.[12] However, it can be found in specific micro-niches, such as post-
apoptotic osteocyte lacunae.[12] Its presence in bone is more associated with pathological

states.

Data Presentation: Physicochemical Properties

The quantitative data for whitlockite are summarized below. These properties are generally
consistent across different occurrences.[1]

Table 1: Crystallographic and Physical Properties of
Whitlockite

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://en.wikipedia.org/wiki/Whitlockite
https://pubmed.ncbi.nlm.nih.gov/33610767/
https://en.wikipedia.org/wiki/Whitlockite
https://www.benchchem.com/product/b577102?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33610767/
https://pubmed.ncbi.nlm.nih.gov/33610767/
https://www.benchchem.com/product/b577102?utm_src=pdf-body
https://en.wikipedia.org/wiki/Whitlockite
https://www.benchchem.com/product/b577102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Crystal System Trigonal [11[4115]
Space Group R3c [1][3][5]
Unit Cell (a) 10.33 A [1][3][5]
Unit Cell (c) 37.103 A [1][31[5]
Mohs Hardness 5 [11[3](5]
Density (Measured) 3.12 g/cm?3 [11[31[5]
Luster Vitreous to Resinous [1][5]

Colorless, white, gray,
Color ) o [1112]
yellowish, pinkish

Cleavage None [1][5]
Fracture Uneven to Subconchoidal [1][3]
Optical Properties Uniaxial (-) [11[3]
Refractive Index nw =1.629, ne = 1.626 [1][6]

Table 2: Chemical Composition of Whitlockite (Weight
%)
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Oxide Palermo #1 Mine, USA[3] Dayton Meteorite[3]
P20s 45.68 45.8

Fe20s3 1.73

FeO 191 0.2

MgO 2.53 3.7

CaO 46.90 46.1

Na20 - 3.3

H20 0.48

Total 99.80 99.1

Experimental Protocols

The definitive identification and characterization of whitlockite require a combination of
analytical techniques. The original characterization in 1941 relied on classical mineralogical
methods,[6] while modern studies employ more advanced instrumentation.[13]

Key Characterization Techniques

o X-Ray Diffraction (XRD): This is the primary method for identifying whitlockite and
determining its crystal structure.[13] Powder XRD is used for phase identification, while
single-crystal XRD provides precise unit-cell parameters and atomic arrangements.[3]

» Electron Probe Microanalysis (EPMA): EPMA is used to determine the precise chemical
composition of the mineral, including the quantities of Ca, Mg, Fe, and P.[3][13]

» Neutron Diffraction: This technique is uniquely capable of precisely locating the hydrogen
atom within the crystal structure, which is crucial for definitively distinguishing whitlockite
from its anhydrous analogue, merrillite.[13]

o Spectroscopy (Infrared/Raman): Vibrational spectroscopy can be used to confirm the
presence of phosphate (PO4) and hydroxylated phosphate (POsOH) groups.[13]
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Example Protocol: Powder X-Ray Diffraction (pXRD) for
Phase Identification

This protocol describes a generalized workflow for identifying whitlockite in an unknown
sample.

e Sample Preparation:
o Asmall, representative portion of the mineral specimen is carefully extracted.

o The sample is ground into a fine, homogeneous powder (typically <10 um particle size)
using an agate mortar and pestle to ensure random crystal orientation.

o The powder is carefully packed into a sample holder, ensuring a flat, smooth surface level
with the holder's rim.

o Data Acquisition:
o The sample holder is loaded into a powder diffractometer.
o The instrument is configured with a CuKa radiation source (A = 1.54 A) and a detector.

o Adiffraction pattern is collected over a specified angular range (e.g., 5° to 70° 20) with a
defined step size and counting time per step.

o Data Analysis:

o The resulting diffractogram (a plot of intensity vs. 28 angle) is processed to remove
background noise.

o The positions (26 angles) and relative intensities of the diffraction peaks are determined.

o This experimental peak list is compared against a reference database, such as the
International Centre for Diffraction Data (ICDD).

o A successful match with the reference pattern for whitlockite (e.g., PDF# 00-013-0404)
confirms the mineral's identity. Key identifying peaks for whitlockite from North Groton
include 2.88 A (100%), 3.21 A (90%), and 2.60 A (90%).[3]
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Visualizations

Diagram 1: Analytical Workflow for Whitlockite
Characterization
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Caption: Analytical workflow for the characterization of a whitlockite specimen.
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Diagram 2: Primary Formation Pathways of Whitlockite
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Caption: Simplified diagram of the primary formation environments for whitlockite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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